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Abstract
This document provides a comprehensive technical guide for the effective use of 3,4-
Dinitrobenzaldehyde (3,4-DNB) in research and development. It covers essential

physicochemical properties, critical safety protocols, and detailed experimental procedures for

its application as a versatile chemical intermediate. The primary focus is on the synthesis of

Schiff bases, a cornerstone reaction demonstrating the utility of 3,4-DNB in constructing

complex organic molecules. This guide is intended for researchers, chemists, and drug

development professionals seeking to leverage the unique reactivity of this compound.

Introduction to 3,4-Dinitrobenzaldehyde
3,4-Dinitrobenzaldehyde is an aromatic aldehyde distinguished by the presence of two nitro

groups (-NO₂) at the 3 and 4 positions of the benzene ring. This electron-withdrawing

substitution pattern significantly influences the reactivity of the aldehyde functional group,

making it a valuable building block in organic synthesis. The strong electrophilic nature of the

carbonyl carbon renders it highly susceptible to nucleophilic attack, facilitating reactions such

as condensations, additions, and reductions.[1]

Its primary utility lies in its role as a precursor for synthesizing a wide range of organic

compounds, including dyes, agrochemicals, and pharmaceutical intermediates.[2] A particularly

important application is in the preparation of Schiff bases (or imines) through condensation with
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primary amines.[3] These Schiff bases and their metal complexes are known to exhibit a broad

spectrum of biological activities, making them valuable scaffolds in drug discovery.[4][5]

Physicochemical Properties and Handling
A thorough understanding of the physical and chemical properties of 3,4-Dinitrobenzaldehyde
is paramount for its safe handling and effective use in experimental design.

Table 1: Physicochemical Data for 3,4-Dinitrobenzaldehyde

Property Value Source

CAS Number 35998-98-2 [2][6]

Molecular Formula C₇H₄N₂O₅ [6][7]

Molecular Weight 196.12 g/mol [6][7]

Appearance
Brown or light yellow

crystalline solid/powder
[7]

Melting Point 83-85 °C [8]

Boiling Point 190 °C @ 10 mmHg [7]

Purity Typically ≥95% [8]

Critical Safety and Handling Protocols
3,4-Dinitrobenzaldehyde is a hazardous substance and must be handled with stringent safety

precautions.[6]

3.1 Hazard Identification

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[6][8]

Aquatic Hazard: Toxic to aquatic life with long-lasting effects.

General Hazards: As with aromatic nitro compounds, there is a potential for systemic effects

such as methemoglobinemia. Aldehydes, in general, can cause irritation to the eyes, skin,
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and mucous membranes.

3.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate chemical safety goggles or eyeglasses as described

by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.[7]

Respiratory Protection: Use only in a well-ventilated area, preferably within a certified

chemical fume hood. Avoid breathing dust.[8][9]

3.3 Handling and Storage

Handling: Avoid all personal contact, including inhalation and ingestion.[9] Do not eat, drink,

or smoke when using this product. Wash hands thoroughly after handling.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] Store

away from incompatible materials such as strong oxidizing agents.[7][9]

3.4 Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Avoid release into the environment.

Core Application: Synthesis of a Schiff Base
This section details a representative protocol for the synthesis of a Schiff base via the

condensation of 3,4-Dinitrobenzaldehyde with a primary amine (e.g., aniline). This reaction is

fundamental and showcases the primary reactivity of the aldehyde.

Scientific Principle
The synthesis of a Schiff base is a condensation reaction between a carbonyl compound

(aldehyde or ketone) and a primary amine. The reaction proceeds via nucleophilic addition of

the amine to the electrophilic carbonyl carbon, followed by the elimination of a water molecule

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA15452&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15452&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/product/34-dinitrobenzaldehyde
https://datasheets.scbt.com/sc-238427.pdf
https://datasheets.scbt.com/sc-238427.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15452&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15452&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-238427.pdf
https://www.benchchem.com/product/b2410972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2410972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to form the characteristic imine or azomethine (-C=N-) functional group.[4] The presence of the

two electron-withdrawing nitro groups on the benzaldehyde ring enhances the electrophilicity of

the carbonyl carbon, facilitating the initial nucleophilic attack by the amine. A catalytic amount

of acid is often used to protonate the hydroxyl intermediate, making water a better leaving

group.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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